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Compound of Interest

Compound Name: 2-Bromopropan-1-ol

Cat. No.: B151844 Get Quote

For Immediate Implementation: This document outlines essential safety protocols and logistical

procedures for the handling and disposal of 2-Bromopropan-1-ol, ensuring the well-being of

laboratory personnel and compliance with safety standards. Adherence to these guidelines is

critical for researchers, scientists, and drug development professionals.

Executive Summary of Safety Requirements
2-Bromopropan-1-ol is a flammable liquid and an irritant that poses significant health risks

upon exposure.[1] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) in a controlled environment to mitigate risks of skin and eye irritation, as well

as respiratory issues.[1] This guide provides a detailed breakdown of the necessary PPE,

emergency first aid procedures, and compliant disposal methods.

Personal Protective Equipment (PPE): A Multi-
layered Defense
The following table summarizes the mandatory PPE for handling 2-Bromopropan-1-ol. It is
imperative to inspect all PPE for integrity before each use.
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PPE Category Item Standard/Specification

Eye Protection Safety Goggles

Splash-proof, conforming to

EN 166 (EU) or NIOSH (US)

standards.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

option.[3] Always inspect for

permeation resistance.

Body Protection Protective Clothing

Disposable Tyvek-type sleeves

or a full suit are recommended.

[4] Fire/flame resistant and

impervious clothing should be

worn.[2]

Respiratory Protection Respirator

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge is

necessary when handling the

neat chemical.[4]

Operational Protocol: From Handling to Disposal
Strict adherence to the following step-by-step procedures is mandatory to ensure a safe

operational workflow.

Handling and Storage
Ventilation: Always handle 2-Bromopropan-1-ol in a well-ventilated area, preferably within a

chemical fume hood with a face velocity of at least 100 ft/min.[3]

Ignition Sources: This chemical is flammable.[1] Keep it away from heat, sparks, open

flames, and hot surfaces.[5] Use non-sparking tools and take precautionary measures

against static discharge.[5][6]

Personal Hygiene: Avoid contact with skin and eyes.[7] After handling, wash hands and any

exposed skin thoroughly.[5]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][8] The

storage area should be designated for flammable liquids.

Spill Management
Evacuation: In case of a spill, evacuate non-essential personnel from the area.[7]

Ventilation: Ensure adequate ventilation.

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.[3]

Cleanup: Carefully collect the absorbed material and place it into a suitable, closed container

for disposal.[7]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan
All waste containing 2-Bromopropan-1-ol must be treated as hazardous waste.

Containerization: Store all waste in clearly labeled, sealed containers.

Regulatory Compliance: Dispose of the waste through an approved waste disposal plant,

following all local, regional, and national regulations.[5] Do not empty into drains.

Emergency First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[5][7] Seek medical

attention.[7]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, removing contact lenses if present

and easy to do.[5][7] Continue rinsing and

consult a physician.[7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[5]

[7] Never give anything by mouth to an

unconscious person.[7]

Workflow for Safe Handling of 2-Bromopropan-1-ol
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Caption: Workflow for the safe handling and disposal of 2-Bromopropan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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